Cas no 1621013-99-7 (5-(4-Fluorophenyl)methyl-1,2-oxazole-3-carboxylic Acid)

• Product Name: 5-(4-Fluorophenyl)methyl-1,2-oxazole-3-carboxylic Acid
• CAS No: 1621013-99-7
• MF: C₁₁H₈FNO₃
• MW: 221.184526443481
• CID: 4672987
• Update Time: 2025-06-08

5-(4-Fluorophenyl)methyl-1,2-oxazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-[(4-fluorophenyl)methyl]-1,2-oxazole-3-carboxylic acid
• 3-Isoxazolecarboxylic acid, 5-[(4-fluorophenyl)methyl]-
• 5-(4-Fluorophenyl)methyl-1,2-oxazole-3-carboxylic Acid

• Inchi： 1S/C11H8FNO3/c12-8-3-1-7(2-4-8)5-9-6-10(11(14)15)13-16-9/h1-4,6H,5H2,(H,14,15)
• InChI Key： ZNTVSUMAKKBMFI-UHFFFAOYSA-N
• SMILES： O1C(CC2=CC=C(F)C=C2)=CC(C(O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(4-Fluorophenyl)methyl-1,2-oxazole-3-carboxylic Acid

Introduction to 5-(4-Fluorophenyl)methyl-1,2-oxazole-3-carboxylic Acid (CAS No. 1621013-99-7)

5-(4-Fluorophenyl)methyl-1,2-oxazole-3-carboxylic acid

5-(4-Fluorophenyl)methyl-1,2-oxazole-3-carboxylic acid (CAS No. 1621013-99-7) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound belongs to the oxazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of 5-(4-fluorophenyl)methyl-1,2-oxazole-3-carboxylic acid consists of an oxazole ring substituted with a 4-fluorophenylmethyl group and a carboxylic acid moiety at the third position of the oxazole ring. The presence of the fluorine atom in the phenyl ring introduces a level of electronic and steric modulation, which can significantly influence the compound's pharmacokinetic properties and biological interactions.

In recent years, there has been a growing interest in oxazole derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential roles in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The structural features of 5-(4-fluorophenyl)methyl-1,2-oxazole-3-carboxylic acid make it a promising candidate for further investigation in drug discovery and development.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The fluorine atom in the phenyl ring enhances the compound's binding affinity to certain enzymes and receptors, making it an attractive scaffold for designing novel therapeutic agents. Additionally, the oxazole ring provides a versatile platform for chemical modifications, allowing researchers to fine-tune the pharmacological properties of the compound.

Recent studies have highlighted the potential of 5-(4-fluorophenyl)methyl-1,2-oxazole-3-carboxylic acid as an intermediate in the synthesis of more complex pharmacologically active molecules. Researchers have demonstrated its utility in constructing novel inhibitors targeting various disease-related pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer progression.

The synthesis of 5-(4-fluorophenyl)methyl-1,2-oxazole-3-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluorine atom into the phenyl ring is particularly challenging due to its high reactivity and sensitivity to environmental conditions. However, advances in synthetic methodologies have made it possible to achieve efficient fluorination reactions under controlled conditions.

In addition to its pharmaceutical applications, 5-(4-fluorophenyl)methyl-1,2-oxazole-3-carboxylic acid has also been explored for its potential use in material science and agrochemicals. Its unique structural properties make it a valuable building block for designing advanced materials with specific functionalities.

The future prospects for 5-(4-fluorophenyl)methyl-1,2-oxazole-3-carboxylic acid are vast and exciting. Ongoing research efforts are focused on expanding its chemical space through innovative synthetic strategies and exploring new biological targets. As our understanding of its pharmacological properties continues to grow, this compound is poised to play a significant role in the development of next-generation therapeutics.

In conclusion, 5-(4-fluorophenyl)methyl-1,2-oxazole-3-carboxylic acid (CAS No. 1621013-99-7) is a versatile and promising compound with significant potential in pharmaceuticals and beyond. Its unique structural features and broad range of biological activities make it an invaluable asset for researchers seeking to develop novel therapeutic agents. As advancements in synthetic chemistry and drug discovery continue to evolve, this compound will undoubtedly remain at the forefront of scientific exploration.